Cas no 2229580-88-3 (3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene)

• Product Name: 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene
• CAS No: 2229580-88-3
• MF: C₁₀H₉BrS
• MW: 241.147460699081
• CID: 6270184
• PubChem ID: 165945370
• Update Time: 2025-07-14

3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene
• 2229580-88-3
• EN300-1919875

• Inchi： 1S/C10H9BrS/c1-3-10(4-5-10)9-8(11)7(2)6-12-9/h1,6H,4-5H2,2H3
• InChI Key： BBDAIWROGOOEFN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 239.96083g/mol
• Monoisotopic Mass: 239.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene

Introduction to 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene (CAS No. 2229580-88-3)

3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene, identified by the CAS number 2229580-88-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the thiophene family, a class of molecules known for their broad spectrum of biological activities and utility in pharmaceutical applications. The presence of both bromine and ethynyl substituents in its molecular framework endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic development.

The molecular structure of 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene consists of a thiophene core substituted with a bromine atom at the 3-position, an ethynyl group at the 2-position, and a methyl group at the 4-position. This specific arrangement of functional groups creates a molecule with high reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex organic molecules, making 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene a versatile building block for the synthesis of more intricate pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiophene derivatives. The unique electronic properties of thiophenes, coupled with their ability to interact with biological targets, have made them indispensable in the design of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The bromine substituent in 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene serves as an excellent handle for further functionalization, allowing chemists to introduce additional groups and tailor the molecule's properties for specific biological functions.

One of the most compelling aspects of 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene is its potential application in the development of small-molecule inhibitors. Thiophene-based inhibitors have shown promise in targeting enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that thiophene derivatives can modulate kinases, which are often overactive in cancer cells. The ethynyl group provides an opportunity to link this compound to other pharmacophores via click chemistry techniques, enabling the creation of hybrid molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the importance of 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene as a scaffold for drug design. Molecular modeling studies have revealed that this compound can effectively engage with biological targets due to its rigid structure and optimal shape complementarity. Additionally, its ability to adopt multiple conformations suggests that it may exhibit diverse binding modes, which could be exploited to develop drugs with improved efficacy and reduced side effects.

The synthesis of 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene involves multi-step organic transformations that highlight its synthetic utility. The introduction of the bromine atom can be achieved through halogenation reactions, while the ethynyl group is typically incorporated via Sonogashira coupling or copper-catalyzed acetylene additions. The methylthiophene core can be synthesized through cyclization reactions or by modifying pre-existing thiophene derivatives. These synthetic pathways underscore the compound's role as a key intermediate in constructing more complex molecules.

In conclusion, 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene (CAS No. 2229580-88-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for thiophene derivatives, compounds like 3-bromo-2-(1-ethynylcyclopropyl)-4-methylthiophene are likely to play a crucial role in shaping the future of drug discovery and development.